Cas no 903856-13-3 (2-(3,4-dimethoxyphenyl)-5-4-(4-fluorobenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile)

• Product Name: 2-(3,4-dimethoxyphenyl)-5-4-(4-fluorobenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile
• CAS No: 903856-13-3
• MF: C₂₃H₂₁FN₄O₄
• MW: 436.435648679733
• CID: 5425323
• Update Time: 2025-06-10

2-(3,4-dimethoxyphenyl)-5-4-(4-fluorobenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethoxyphenyl)-5-[4-(4-fluorobenzoyl)-1-piperazinyl]-1,3-oxazole-4-carbonitrile
• 2-(3,4-dimethoxyphenyl)-5-4-(4-fluorobenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C23H21FN4O4/c1-30-19-8-5-16(13-20(19)31-2)21-26-18(14-25)23(32-21)28-11-9-27(10-12-28)22(29)15-3-6-17(24)7-4-15/h3-8,13H,9-12H2,1-2H3
• InChI Key： YVSJHCINNSHLCL-UHFFFAOYSA-N
• SMILES： O1C(N2CCN(C(=O)C3=CC=C(F)C=C3)CC2)=C(C#N)N=C1C1=CC=C(OC)C(OC)=C1

Additional information on 2-(3,4-dimethoxyphenyl)-5-4-(4-fluorobenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile

Comprehensive Overview of 2-(3,4-dimethoxyphenyl)-5-4-(4-fluorobenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile (CAS No. 903856-13-3)

The compound 2-(3,4-dimethoxyphenyl)-5-4-(4-fluorobenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile (CAS No. 903856-13-3) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique structural features, combines a 1,3-oxazole core with a piperazine moiety and a fluorobenzoyl group, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific biological pathways, which aligns with the growing demand for novel therapeutic agents.

In recent years, the search for innovative compounds like 2-(3,4-dimethoxyphenyl)-5-4-(4-fluorobenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile has intensified, driven by advancements in computational chemistry and high-throughput screening. The compound's CAS No. 903856-13-3 serves as a critical identifier in databases such as PubChem and Reaxys, where scientists frequently query its physicochemical properties, synthetic routes, and biological activity. Its structural complexity, featuring a dimethoxyphenyl group and a carbonitrile functionality, offers versatility in molecular interactions, a trait highly sought after in the design of enzyme inhibitors and receptor modulators.

The rise of AI-driven drug discovery has further amplified interest in compounds like 2-(3,4-dimethoxyphenyl)-5-4-(4-fluorobenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile. Machine learning models are increasingly being employed to predict its binding affinities and optimize its pharmacokinetic profile. This aligns with the broader trend of leveraging computational tools to accelerate the identification of lead compounds, reducing the time and cost associated with traditional drug development. The compound's oxazole ring, known for its stability and bioisosteric properties, is a recurring motif in FDA-approved drugs, underscoring its relevance in modern pharmacology.

Another area of exploration for CAS No. 903856-13-3 is its potential role in addressing neurodegenerative diseases. The piperazine moiety, a common feature in CNS-active drugs, suggests possible applications in modulating neurotransmitter systems. This has sparked discussions in scientific forums about its utility in conditions like Alzheimer's and Parkinson's disease, topics frequently searched by both researchers and the general public. The inclusion of a fluorobenzoyl group also hints at enhanced blood-brain barrier permeability, a critical factor in CNS drug design.

From a synthetic chemistry perspective, the preparation of 2-(3,4-dimethoxyphenyl)-5-4-(4-fluorobenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile involves multi-step organic transformations, often requiring precise control over reaction conditions. The carbonitrile group, for instance, is typically introduced via nucleophilic substitution or cyanation reactions, while the 1,3-oxazole ring is constructed through cyclization strategies. These synthetic challenges are frequently discussed in academic literature and patent filings, reflecting the compound's technical sophistication.

In the context of green chemistry, researchers are also investigating sustainable methods to produce CAS No. 903856-13-3. Solvent-free reactions, catalytic processes, and renewable starting materials are being explored to minimize environmental impact. This resonates with the global push toward eco-friendly pharmaceutical manufacturing, a hot topic in both industry and regulatory circles. The compound's structural motifs, such as the dimethoxyphenyl unit, can often be derived from natural precursors, further supporting this initiative.

In summary, 2-(3,4-dimethoxyphenyl)-5-4-(4-fluorobenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile (CAS No. 903856-13-3) represents a compelling case study at the intersection of chemistry, biology, and technology. Its multifaceted applications—from drug discovery to neurodegenerative research—highlight its importance in contemporary science. As the scientific community continues to unravel its potential, this compound is poised to remain a focal point in the quest for next-generation therapeutics.